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Introduction

Ethyl 7-octenoate, a versatile unsaturated ester, holds significant potential for researchers and
professionals in organic synthesis and drug development. Its bifunctional nature, possessing
both a terminal alkene and an ester moiety, makes it a valuable building block for the synthesis
of more complex molecules, including pharmaceuticals and semiochemicals. This guide
provides a comprehensive overview of ethyl 7-octenoate, detailing its chemical identity,
synthesis via Fischer esterification, spectral characterization, and potential applications, with a
focus on its relevance to the scientific research community.

PART 1: Chemical Identity and Properties
IUPAC Name and Synonyms

The unequivocally correct nomenclature for this compound under the International Union of
Pure and Applied Chemistry (IUPAC) system is ethyl oct-7-enoate. However, it is also
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commonly referred to by several synonyms in literature and chemical databases.
Understanding these is crucial for exhaustive literature searches.

Synonyms:
o Ethyl 7-octenoate[1][2][3]
e 7-Octenoic acid, ethyl ester[1][2][3]

e oct-7-enoic acid ethyl ester

Chemical Structure and Properties

Ethyl 7-octenoate is an organic compound with the molecular formula C10H1s02 and a
molecular weight of approximately 170.25 g/mol .[4] Its structure features an eight-carbon chain
with a terminal double bond between C7 and C8, and an ethyl ester functional group at C1.

Property Value Source
CAS Number 35194-38-8 [1][2]13]
Molecular Formula C10H1802 [4]
Molecular Weight 170.25 g/mol [4]
Boiling Point 210.48 °C (estimated) [5][6]
Flash Point 79.9 °C (estimated) [7]
Density 0.885 g/cm3 [7]

o 44.64 mg/L at 25 °C
Solubility in Water _ [51[6]
(estimated)

These properties indicate a relatively non-polar molecule with limited water solubility,
characteristic of many esters with a significant hydrocarbon chain.

PART 2: Synthesis and Characterization
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The most common and direct method for the synthesis of ethyl 7-octenoate is the Fischer
esterification of 7-octenoic acid with ethanol in the presence of an acid catalyst.[3][9] This
equilibrium-controlled reaction is a cornerstone of organic synthesis.[8][9]

Experimental Protocol: Fischer Esterification of 7-
Octenoic Acid

This protocol is designed to be a self-validating system, where successful synthesis can be
confirmed through the characterization data provided.

Materials:

7-Octenoic acid

o Absolute ethanol (200 proof)

o Concentrated sulfuric acid (H2SOa4) or p-toluenesulfonic acid (p-TsOH)
e Anhydrous sodium sulfate (Na2S0a4)

o Saturated sodium bicarbonate solution (NaHCO3)

e Brine (saturated NaCl solution)

» Diethyl ether or ethyl acetate

» Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel
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e Rotary evaporator
o Standard laboratory glassware
Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 7-
octenoic acid in a 5 to 10-fold molar excess of absolute ethanol. The large excess of ethanol
serves to drive the equilibrium towards the product, in accordance with Le Chéatelier's
principle.[10]

Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid
(approximately 1-2% of the moles of carboxylic acid). The acid protonates the carbonyl
oxygen of the carboxylic acid, increasing its electrophilicity and facilitating nucleophilic attack
by the alcohol.[9]

Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating
mantle. Allow the reaction to proceed for 2-4 hours. The reaction progress can be monitored
by thin-layer chromatography (TLC).

Workup - Neutralization: After cooling to room temperature, transfer the reaction mixture to a
separatory funnel. Dilute with diethyl ether or ethyl acetate and wash sequentially with
deionized water, saturated sodium bicarbonate solution to neutralize the acid catalyst, and
finally with brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the filtrate using a rotary evaporator to remove the solvent and excess ethanol.

Purification: The crude ethyl 7-octenoate can be purified by vacuum distillation to yield a
colorless to pale yellow liquid.

Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The proton NMR spectrum is a critical tool for confirming the structure. Expected
signals include a triplet corresponding to the methyl protons of the ethyl group, a quartet for
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the methylene protons of the ethyl group, multiplets for the methylene groups of the carbon
chain, and characteristic signals for the terminal alkene protons.

e 13C NMR: The carbon NMR spectrum will show distinct peaks for the carbonyl carbon of the
ester, the carbons of the ethyl group, the methylene carbons of the main chain, and the two
sp? hybridized carbons of the terminal double bond.[4]

Infrared (IR) Spectroscopy

The IR spectrum provides confirmation of the key functional groups. A strong absorption band
is expected around 1735-1750 cm~1 corresponding to the C=0 stretching vibration of the ester.
[11] Additionally, characteristic peaks for C-H stretching of the alkyl chain and the C=C
stretching of the alkene will be present.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The electron ionization
(El) mass spectrum is expected to show the molecular ion peak (M*) at m/z 170, along with
characteristic fragmentation patterns for an ethyl ester.[1]

PART 3: Applications in Research and Development

The dual functionality of ethyl 7-octenoate makes it a versatile intermediate in organic
synthesis.

Role in Pheromone Synthesis

Unsaturated esters are common components of insect pheromones.[12] The specific chain
length and position of the double bond in ethyl 7-octenoate make it a potential precursor for
the synthesis of certain insect pheromones. For instance, the aggregation pheromone of the
rhinoceros beetle (Oryctes rhinoceros) is ethyl 4-methyloctanoate, which could potentially be
synthesized from precursors derived from ethyl 7-octenoate through functional group
manipulations.[13][14][15] The terminal alkene can undergo various transformations such as
hydroboration-oxidation, epoxidation, or metathesis to introduce further functionality.

Utility in Drug Development and Medicinal Chemistry
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While direct applications of ethyl 7-octenoate in drug molecules are not widely documented,
its structural motifs are relevant to drug design and delivery.

e As a Synthetic Building Block: The terminal alkene is a versatile handle for a variety of
chemical transformations, including catalytic enantioselective reactions.[16][17] This allows
for the introduction of chirality and further functionalization, which are critical aspects of
synthesizing complex drug molecules. The ester group can be hydrolyzed to the
corresponding carboxylic acid or converted to other functional groups.

e Prodrug Strategies: Esterification is a common strategy to create prodrugs with improved
pharmacokinetic properties, such as increased lipophilicity for better membrane permeability.
[18] While ethyl 7-octenoate itself is not a prodrug, the principles of ester chemistry are
central to this area of drug development.

 Incorporation into Bioactive Molecules: Long-chain unsaturated fatty acids and their esters
are known to possess biological activities and can be incorporated into drug molecules to
modulate their properties.[18] The unsaturated nature of the alkyl chain in ethyl 7-octenoate
could be exploited in the design of novel therapeutic agents.

Reactivity and Synthetic Potential
Reactions of the Terminal Alkene

The terminal double bond in ethyl 7-octenoate is amenable to a wide range of organic
reactions, providing access to a diverse array of derivatives.[19][20]

Caption: Common transformations of the ester group in ethyl 7-octenoate.

Conclusion

Ethyl 7-octenoate is a valuable and versatile chemical entity with significant potential in
various fields of chemical research. Its straightforward synthesis, combined with the rich
chemistry of its two functional groups, makes it an attractive starting material and intermediate
for the synthesis of a wide range of target molecules, from insect pheromones to potential
pharmaceutical agents. This guide provides the foundational knowledge for researchers and
drug development professionals to confidently work with and exploit the synthetic potential of
ethyl 7-octenoate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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